Physicochemical Profiling and Therapeutic Potential of 1,8-Naphthyridine-4-carbonitrile: A Comprehensive Technical Guide
Physicochemical Profiling and Therapeutic Potential of 1,8-Naphthyridine-4-carbonitrile: A Comprehensive Technical Guide
1. Executive Summary The 1,8-naphthyridine scaffold is a highly privileged nitrogen-containing heterocyclic system in medicinal chemistry, recognized for its broad spectrum of biological activities, including antineoplastic, antimicrobial, and anti-inflammatory properties 1[1], 2[2]. Among its derivatives, 1,8-Naphthyridine-4-carbonitrile (CAS: 1142927-41-0) serves as a critical molecular building block and pharmacophore 3[3]. The presence of the electron-withdrawing nitrile group at the C4 position significantly alters the electronic landscape of the naphthyridine core, enhancing its binding affinity to complex biological targets such as DNA topoisomerase II and bacterial efflux pumps 4[4], 5[5]. This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic pathways, and self-validating experimental protocols for drug development professionals.
2. Structural and Physicochemical Properties The pharmacological efficacy of 1,8-Naphthyridine-4-carbonitrile is fundamentally driven by its structural geometry. The fused bicyclic system enforces a rigid, planar conformation. The nitrile substituent at the C4 position lies perfectly within the plane defined by the naphthyridine ring system 6[6]. This near-perfect planarity (r.m.s. deviation of non-H atoms < 0.05 Å) is not merely a structural curiosity; it is the causal driver for its ability to intercalate into DNA base pairs and form stabilizing π-π stacking interactions within enzyme active sites 5[5], 6[6].
Furthermore, the molecule acts as a robust hydrogen bond acceptor. The two nitrogen heteroatoms in the ring system, combined with the nitrile nitrogen, facilitate the formation of three-dimensional intermolecular hydrogen bond networks (C-H⋯N) 6[6]. These interactions are crucial for target residence time and solubility profiles .
Table 1: Key Physicochemical Parameters of 1,8-Naphthyridine-4-carbonitrile
| Parameter | Value | Pharmacological Implication |
| CAS Number | 1142927-41-0 | Standardized identification 3[3]. |
| Molecular Formula | C9H5N3 | Low molecular weight facilitates membrane permeability. |
| Molecular Weight | 155.16 g/mol | Highly favorable for fragment-based drug discovery (FBDD) . |
| SMILES String | N#Cc1ccnc2ncccc12 | Computational modeling and QSAR input . |
| H-Bond Donors | 0 | Reduces desolvation energy penalty during target binding. |
| H-Bond Acceptors | 3 | Promotes strong coordination with target residues 6[6]. |
| Lipinski Violations | 0 | Indicates excellent theoretical oral bioavailability 5[5]. |
3. Mechanistic Pathways & Target Engagement The therapeutic versatility of 1,8-naphthyridine derivatives stems from their ability to engage multiple distinct biological targets depending on their functionalization.
Anticancer Activity via Topoisomerase II Inhibition: The planar naphthyridine core mimics the structure of endogenous purines, allowing it to intercalate into DNA. Once intercalated, it specifically targets and inhibits DNA topoisomerase II, an enzyme overexpressed in many human cancer cell lines 1[1], 5[5]. By preventing the enzyme from reconnecting broken DNA strands, the compound stabilizes the cleavable complex, leading to double-strand breaks, cell cycle arrest, and ultimately, apoptosis 5[5], 7[7].
Antimicrobial Synergy via Efflux Pump Modulation: In the fight against multi-resistant bacterial strains (e.g., Staphylococcus aureus, Pseudomonas aeruginosa), 1,8-naphthyridine derivatives exhibit profound antibiotic-modulating activity 4[4]. Rather than acting solely as direct bactericides, these compounds function as allosteric inhibitors of transmembrane efflux pumps (such as NorA and MepA) 4[4]. By blocking these pumps, the naphthyridine derivatives prevent the expulsion of co-administered fluoroquinolones, restoring the intracellular concentration of the antibiotic and eradicating the resistant pathogen 4[4].
Caption: Dual mechanistic pathways of 1,8-Naphthyridine derivatives in oncology and antimicrobial therapies.
4. Experimental Methodologies & Protocols To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. Every step incorporates specific controls to isolate the variable being tested and establish direct causality.
Protocol 1: In Vitro Cytotoxicity & Topoisomerase II Inhibition Assay Objective: To quantify the IC50 of 1,8-naphthyridine derivatives against human cancer cell lines (e.g., MCF7) 1[1], 7[7]. Causality & Validation: A purely toxic compound might kill cells non-specifically. To validate that cell death is specifically due to Topoisomerase II inhibition, this protocol runs parallel enzymatic cleavage assays alongside standard MTT viability assays.
-
Compound Preparation: Dissolve the 1,8-naphthyridine-4-carbonitrile derivative in DMSO to create a 10 mM stock. Causality: DMSO ensures complete solubilization of the planar, hydrophobic core.
-
Serial Dilution: Prepare a two-fold serial dilution in culture media (final concentrations ranging from 0.1 μM to 100 μM). Maintain a constant final DMSO concentration of 0.5% across all wells. Validation: A vehicle control well (0.5% DMSO only) is mandatory to prove that the solvent itself is not inducing cytotoxicity.
-
Cell Seeding & Treatment: Seed MCF7 cells at 5x10^3 cells/well in a 96-well plate. Incubate for 24 hours to allow adherence. Add the diluted compounds and incubate for 72 hours.
-
Viability Quantification (MTT Assay): Add MTT reagent; viable cells will reduce MTT to formazan. Measure absorbance at 570 nm.
-
Enzymatic Validation: To confirm the mechanism, run a cell-free Topoisomerase II relaxation assay using supercoiled plasmid DNA. Validation: Use Etoposide or Voreloxin as a positive control 7[7]. If the compound shows high cytotoxicity in step 4 but fails to inhibit plasmid relaxation in step 5, the mechanism of action is independent of Topoisomerase II.
Protocol 2: Antibiotic Modulating Activity (Broth Microdilution) Objective: To evaluate the synergistic effect of the naphthyridine derivative with fluoroquinolones against multi-resistant strains 1[1], 4[4]. Causality & Validation: To prove synergy (efflux pump inhibition) rather than additive toxicity, the naphthyridine derivative must be tested at a subinhibitory concentration where it exhibits zero direct antibacterial activity 4[4].
-
MIC Determination: First, determine the Minimum Inhibitory Concentration (MIC) of the 1,8-naphthyridine compound alone using Mueller-Hinton Broth (MHB) 1[1].
-
Subinhibitory Preparation: Prepare a solution of the compound at MIC/8. Causality: At 1/8th of the MIC, the compound cannot kill the bacteria, isolating its role strictly to efflux pump modulation 4[4].
-
Inoculum Standardization: Prepare a bacterial suspension (e.g., S. aureus) equivalent to a 0.5 McFarland standard (approx. 5 x 10^5 CFU/mL) 1[1].
-
Synergy Testing: In a 96-well plate, perform a serial dilution of a standard antibiotic (e.g., norfloxacin). To each well, add the MIC/8 concentration of the naphthyridine derivative, followed by 50 µL of the bacterial inoculum 1[1], 4[4].
-
Validation Controls: Include a growth control (inoculum + MHB only), a sterility control (MHB only), and an antibiotic-only control 1[1]. A reduction in the antibiotic's MIC by ≥4-fold in the presence of the derivative confirms synergistic efflux pump inhibition 4[4].
Caption: Step-by-step self-validating experimental workflow for evaluating 1,8-naphthyridine derivatives.
5. Conclusion 1,8-Naphthyridine-4-carbonitrile represents a highly privileged scaffold with vast potential in modern drug discovery. Its unique physicochemical properties—specifically its planar geometry and hydrogen-bonding capacity—enable precise target engagement with both human topoisomerase II and bacterial efflux pumps. By adhering to rigorous, self-validating experimental protocols, researchers can leverage this scaffold to develop next-generation antineoplastic and antimicrobial therapeutics, addressing critical challenges such as multidrug resistance and off-target toxicity.
6. References
-
PubMed/NIH. "1,8-naphthyridine derivatives: an updated review on recent advancements of their myriad biological activities." Available at:[Link]
-
MDPI. "Enhancement of Antibiotic Activity by 1,8-Naphthyridine Derivatives against Multi-Resistant Bacterial Strains." Available at:[Link]
-
MedNexus. "QSAR, Molecular Docking, and Pharmacokinetic Studies of 1,8-Naphthyridine Derivatives as Potential Anticancer Agents Targeting DNA Topoisomerase II." Available at:[Link]
-
ResearchGate. "Novel 1,8-Naphthyridine Derivatives: Design, Synthesis and in vitro screening of their cytotoxic activity against MCF7 cell line." Available at:[Link]
-
PubMed/NIH. "10-Methoxy-benzo[g]imidazo[1,2-a][1,8]naphthyridine-4-carbonitrile." Available at:[Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. 1,8-naphthyridine derivatives: an updated review on recent advancements of their myriad biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. 1,8-naphthyridine-4-carbonitrile 95% | CAS: 1142927-41-0 | AChemBlock [achemblock.com]
- 4. mdpi.com [mdpi.com]
- 5. mednexus.org [mednexus.org]
- 6. 10-Methoxy-benzo[g]imidazo[1,2-a][1,8]naphthyridine-4-carbonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
